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Compound of Interest

Compound Name:
(1S,2S)-2-

Aminocyclopentanecarboxylic acid

Cat. No.: B1243515 Get Quote

Essential Safety and Handling Guide for
(1S,2S)-2-Aminocyclopentanecarboxylic Acid
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling (1S,2S)-2-Aminocyclopentanecarboxylic acid.

Adherence to these procedures is essential for ensuring laboratory safety and proper chemical

management.

Personal Protective Equipment (PPE)
The selection of appropriate Personal Protective Equipment (PPE) is the first line of defense

against potential exposure. The following table summarizes the recommended PPE for

handling (1S,2S)-2-Aminocyclopentanecarboxylic acid.
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Body Part Equipment Specifications & Rationale

Eyes/Face
Safety glasses with side

shields or chemical goggles

Must conform to EN166,

AS/NZS 1337.1, or equivalent

national standards to protect

against dust particles and

splashes.[1]

Skin/Body
Chemical-resistant gloves

(e.g., nitrile rubber)

Gloves must be inspected prior

to use and removed using the

proper technique to avoid skin

contact. Dispose of

contaminated gloves after use

in accordance with laboratory

practices.[2]

Laboratory coat

A standard lab coat should be

worn to protect personal

clothing from contamination.[3]

[4]

Protective clothing

Should be worn when there is

a risk of exposure.

Contaminated work clothing

should not be allowed out of

the workplace and should be

laundered separately.[1]
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Respiratory Dust mask or respirator

For nuisance exposures, a

P95 (US) or P1 (EU EN 143)

particle respirator is

recommended. For higher-

level protection, use type

OV/AG/P99 (US) or ABEK-P2

(EU EN 143) respirator

cartridges. Use respirators and

components tested and

approved under appropriate

government standards such as

NIOSH (US) or CEN (EU).[3]

Operational and Disposal Plans
Handling Procedures:

Ventilation: Always handle (1S,2S)-2-Aminocyclopentanecarboxylic acid in a well-

ventilated area, preferably in a chemical fume hood to minimize inhalation of dust.[1][2]

Avoid Dust Formation: Minimize the generation and accumulation of dust. Use dry clean-up

procedures such as a vacuum with an explosion-proof motor; do not use compressed air for

cleaning.[1]

Personal Hygiene: Do not eat, drink, or smoke in areas where the chemical is handled,

stored, or processed. Wash hands thoroughly with soap and water after handling and before

breaks.[1][2]

Container Management: Keep containers securely sealed when not in use to prevent

contamination and exposure.[1]

Storage:

Conditions: Store in a cool, dry, and well-ventilated area away from incompatible substances.

[2][3] Keep containers tightly closed.[2][4] Some sources recommend storage at 0-8 °C.

Containers: Avoid physical damage to containers.[1]
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Disposal:

Waste Disposal: Dispose of contents and container to an approved waste disposal plant in

accordance with local, regional, and national regulations.[5] Do not let the product enter

drains.[2]

Contaminated Packaging: Empty containers may retain product residue and should be

disposed of in the same manner as the substance itself.

Emergency Procedures
Spill Response:

In the event of a spill, follow the procedures outlined in the workflow below. The primary goal is

to contain the spill, prevent exposure, and safely clean the affected area.
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Preparation & Assessment

Containment & Cleanup

Disposal & Decontamination

Evacuate Immediate Area

Alert Colleagues & Supervisor

Assess Spill Severity

If spill is large or unmanageable,
contact emergency services

Don Appropriate PPE

If spill is manageable

Contain Spill with Inert Material

Clean Up Spill

Collect Waste in a Sealed Container

Decontaminate Area & Equipment

Dispose of Waste via Licensed Company

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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